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Compound of Interest

Compound Name: Tws119

Cat. No.: B1663528

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the role and application of
TWS119, a small molecule inhibitor of Glycogen Synthase Kinase-33 (GSK-3[), in the directed
differentiation of murine embryonic stem cells (MESCSs) into neuronal lineages. TWS119 serves
as a potent activator of the canonical Wnt/3-catenin signaling pathway, a critical cascade in
embryonic development and neurogenesis.[1][2][3] Its ability to induce neuronal differentiation
without the need for embryoid body (EB) formation or retinoic acid (RA) treatment presents a
valuable tool for studying the molecular mechanisms of cell fate determination and for
developing novel therapeutic strategies.[2][4]

Mechanism of Action: GSK-3f3 Inhibition and Wnt/[3-
Catenin Pathway Activation

TWS119 is a 4,6-disubstituted pyrrolopyrimidine that was identified through high-throughput
screening for its ability to induce neurogenesis in murine ESCs.[2] The primary molecular target
of TWS119 is GSK-3[3, a serine/threonine kinase that acts as a key negative regulator of the
canonical Wnt signaling pathway.[2][3]

In the absence of a Wnt signal, GSK-3[3 phosphorylates -catenin, marking it for ubiquitination
and subsequent proteasomal degradation. This prevents (3-catenin from accumulating in the
cytoplasm and translocating to the nucleus. By inhibiting GSK-3[3, TWS119 prevents the
phosphorylation of 3-catenin.[4][5] This leads to the stabilization and accumulation of [3-catenin,

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1663528?utm_src=pdf-interest
https://www.benchchem.com/product/b1663528?utm_src=pdf-body
https://www.benchchem.com/product/b1663528?utm_src=pdf-body
https://www.medchemexpress.com/TWS119.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://www.stemcell.com/products/tws119.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://www.cellgs.com/products/tws119.html
https://www.benchchem.com/product/b1663528?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://www.benchchem.com/product/b1663528?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC164638/
https://www.stemcell.com/products/tws119.html
https://www.benchchem.com/product/b1663528?utm_src=pdf-body
https://www.cellgs.com/products/tws119.html
https://www.selleckchem.com/products/TWS119.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

which then translocates to the nucleus.[4] In the nucleus, B-catenin associates with the T-cell
factor/lymphoid enhancer factor (TCF/LEF) family of transcription factors, converting them from
repressors to transcriptional activators.[6][7] This complex then drives the expression of
downstream target genes involved in neural induction and differentiation.[2][8]

The activation of Wnt/(3-catenin signaling by TWS119 has been shown to be dose-dependent.
[2] Beyond the canonical Wnt pathway, TWS119-mediated GSK-3[ inhibition may also
influence neurogenesis through interactions with other signaling pathways, such as Notch
signaling, and by regulating cell cycle proteins like Cyclin D1 and p21.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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